Cas no 1020252-78-1 (N-Cyclopentyl 4-bromo-3-methylbenzamide)

• Product Name: N-Cyclopentyl 4-bromo-3-methylbenzamide
• CAS No: 1020252-78-1
• MF: C₁₃H₁₆BrNO
• MW: 282.176242828369
• CID: 856348
• PubChem ID: 46738751
• Update Time: 2025-04-19

N-Cyclopentyl 4-bromo-3-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-cyclopentyl-3-methylbenzamide
• N-CYCLOPENTYL 4-BROMO-3-METHYLBENZAMIDE
• AKOS015835264
• VQB25278
• BS-19168
• DB-371485
• 1020252-78-1
• DTXSID60674403
• MFCD09972124
• Benzamide, 4-bromo-N-cyclopentyl-3-methyl-
• N-CYCLOPENTYL-4-BROMO-3-METHYLBENZAMIDE
• N-Cyclopentyl 4-bromo-3-methylbenzamide

• Inchi： 1S/C13H16BrNO/c1-9-8-10(6-7-12(9)14)13(16)15-11-4-2-3-5-11/h6-8,11H,2-5H2,1H3,(H,15,16)
• InChI Key： KYSNMNKVEXNILT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)C(NC1CCCC1)=O

Computed Properties

• Exact Mass: 281.04200
• Monoisotopic Mass: 281.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),
• PSA: 29.10000
• LogP: 3.82080